Cas no 2228704-14-9 (2-methyl-2-(quinolin-4-yl)propanal)

• Product Name: 2-methyl-2-(quinolin-4-yl)propanal
• CAS No: 2228704-14-9
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 6069941
• PubChem ID: 165779982
• Update Time: 2025-05-24

2-methyl-2-(quinolin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(quinolin-4-yl)propanal
• 4-Quinolineacetaldehyde, α,α-dimethyl-
• EN300-1747650
• 2228704-14-9

• Inchi： 1S/C13H13NO/c1-13(2,9-15)11-7-8-14-12-6-4-3-5-10(11)12/h3-9H,1-2H3
• InChI Key： PAAQAXPNGHLYED-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(C)(C)C=O)=CC=1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 347.7±17.0 °C(Predicted)
• pka: 5.38±0.13(Predicted)

Additional information on 2-methyl-2-(quinolin-4-yl)propanal

2-Methyl-2-(Quinolin-4-Yl)Propanal: A Comprehensive Overview

2-Methyl-2-(Quinolin-4-Yl)Propanal, also known by its CAS registry number CAS No. 2228704-14-9, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a quinoline ring with a propanal moiety, making it a valuable building block for various applications.

The synthesis of 2-Methyl-2-(Quinolin-4-Yl)Propanal typically involves multi-step reactions, often utilizing advanced catalytic techniques to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to explore enantioselective pathways for this compound, opening new avenues for its use in chiral drug development. The compound's structure allows for functionalization at multiple sites, making it amenable to further chemical modifications tailored for specific applications.

In terms of physical properties, 2-Methyl-2-(Quinolin-4-Yl)Propanal exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to the conjugated π-system within the quinoline moiety. This property has been exploited in recent studies for applications in fluorescent sensing and optoelectronic materials.

The biological activity of 2-Methyl-2-(Quinolin-4-Yl)Propanal has been extensively studied, particularly in the context of its potential as an anti-tumor agent. Research conducted at leading institutions has demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, with minimal effects on normal cells. The mechanism of action involves interference with cellular signaling pathways and induction of apoptosis, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, 2-Methyl-2-(Quinolin-4-Yl)Propanal has found utility in the field of materials science. Recent studies have explored its use as a precursor for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. The compound's ability to act as a ligand in these systems has led to the development of novel materials with applications in gas storage, catalysis, and sensing technologies.

The environmental impact of CAS No. 2228704-14-9 has also been a topic of interest. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions, with findings indicating that the compound undergoes rapid microbial degradation under certain environmental conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 2-Methyl-2-(Quinolin-4-Yl)Propanal, or CAS No. 2228704-14-9, represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts.